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Compound of Interest

Compound Name: Tris(perfluorophenyl)borane

Cat. No.: B072294 Get Quote

This guide provides technical support for researchers, scientists, and drug development

professionals on the safe disposal methods for Tris(perfluorophenyl)borane (CAS No. 1109-

15-5) waste. The information is presented in a question-and-answer format to address specific

issues you may encounter during your experiments.

Frequently Asked Questions (FAQs)
Q1: What is the primary recommended method for disposing of Tris(perfluorophenyl)borane
waste?

The primary and most crucial method for disposal is to use an authorized hazardous or special

waste collection point in accordance with local, state, and federal regulations.[1]

Tris(perfluorophenyl)borane waste should be collected in a designated, properly labeled, and

sealed container for pickup by a licensed hazardous waste disposal company. Do not mix it

with other waste streams unless you have confirmed compatibility.

Q2: Is Tris(perfluorophenyl)borane considered a hazardous waste?

While some boron compounds are not classified as hazardous waste under the Federal

Resource Conservation and Recovery Act (RCRA), chemical waste generators must determine

if a discarded chemical is classified as hazardous.[2] Given its reactivity and potential

environmental hazards, it is imperative to consult local, regional, and national hazardous waste

regulations to ensure complete and accurate classification.[2] It is often regulated for transport

as a toxic solid.
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Q3: What are the known chemical incompatibilities for Tris(perfluorophenyl)borane?

Tris(perfluorophenyl)borane is incompatible with strong oxidizing agents and strong acids.[2]

[3] It should not be stored or mixed with these substances.

Q4: What are the hazardous decomposition products of Tris(perfluorophenyl)borane?

In the event of a fire, thermal decomposition can lead to the release of irritating gases and

vapors, including carbon monoxide (CO), carbon dioxide (CO2), hydrogen halides, and oxides

of boron.[2][4]

Q5: What personal protective equipment (PPE) should I wear when handling

Tris(perfluorophenyl)borane waste?

Appropriate PPE is essential to minimize exposure. The following table summarizes the

recommended PPE.

Protection Type Recommended Equipment Purpose

Eye/Face Protection

Safety glasses with side

shields or chemical splash

goggles.

To protect eyes from dust and

splashes.[1]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber) and a lab

coat.

To prevent skin contact.[1][3]

Respiratory Protection

Use in a well-ventilated area. A

NIOSH-approved respirator

may be necessary if dust

levels are high or if working

outside a fume hood.[1]

To avoid inhalation of dust.

Q6: How should I handle a spill of Tris(perfluorophenyl)borane?

For small, dry spills, you should:

Avoid generating dust.[1]
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Wear appropriate PPE.

Carefully sweep, shovel, or vacuum the solid material.[1]

Place the collected material into a clearly labeled, sealed container for disposal.[1]

Wash the spill area with large amounts of water.[1]

For spills that are wet, you should:

Absorb the material with an inert substance.

Shovel the material into a labeled container for disposal.[1]

Prevent runoff into drains.[1]

Troubleshooting Guide
Q1: I have a small amount of leftover Tris(perfluorophenyl)borane from an experiment. Can I

neutralize it in the lab?

While Tris(perfluorophenyl)borane is known to react with water to form a strong Brønsted

acid, there are no established and validated protocols for its neutralization for disposal

purposes in a laboratory setting.[5] The primary recommendation is to dispose of it as

hazardous waste. For trace amounts, you may consider a carefully controlled quenching

procedure with a weak base, but this should only be performed after a thorough risk

assessment and with the approval of your institution's Environmental Health and Safety (EHS)

office.

Q2: How should I dispose of solvents contaminated with Tris(perfluorophenyl)borane?

Solvents contaminated with Tris(perfluorophenyl)borane should be collected in a dedicated,

labeled hazardous waste container. Do not mix chlorinated and non-chlorinated solvents. The

container should be kept closed and stored in a well-ventilated area away from incompatible

materials.

Q3: What is the correct procedure for disposing of contaminated labware (e.g., glassware,

syringes)?

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://store.apolloscientific.co.uk/storage/msds/PC0791_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/PC0791_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/PC0791_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/PC0791_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/PC0791_msds.pdf
https://www.benchchem.com/product/b072294?utm_src=pdf-body
https://www.benchchem.com/product/b072294?utm_src=pdf-body
https://www.mdpi.com/1420-3049/28/16/5941
https://www.benchchem.com/product/b072294?utm_src=pdf-body
https://www.benchchem.com/product/b072294?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072294?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Labware contaminated with Tris(perfluorophenyl)borane should be decontaminated before

disposal.

Glassware: Rinse with a suitable solvent (e.g., acetone) in a fume hood. Collect the rinsate

as hazardous waste. After rinsing, wash the glassware with soap and water.

Sharps (needles, etc.): Dispose of them in a designated sharps container for hazardous

chemical waste. Do not attempt to clean them.

Experimental Protocol: Handling and Packaging of
Tris(perfluorophenyl)borane Waste for Disposal
This protocol outlines the general procedure for preparing Tris(perfluorophenyl)borane waste

for collection by a certified hazardous waste disposal service.

1. Waste Segregation:

Collect all solid Tris(perfluorophenyl)borane waste, including residues and contaminated
consumables (e.g., weighing paper, gloves), in a dedicated, compatible container.
Collect liquid waste (e.g., contaminated solvents) in a separate, compatible container.

2. Container Labeling:

Clearly label the waste container with "Hazardous Waste," the full chemical name
"Tris(perfluorophenyl)borane," and any other components of the waste stream.
Indicate the approximate quantity of the waste.

3. Secure Storage:

Keep the waste container tightly sealed when not in use.[1]
Store the container in a designated hazardous waste accumulation area that is well-
ventilated and away from incompatible materials.[3]

4. Arrange for Pickup:

Contact your institution's EHS office to schedule a pickup for the hazardous waste.

Disposal Decision Workflow
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The following diagram illustrates the decision-making process for the safe disposal of

Tris(perfluorophenyl)borane waste.

Waste Generation
(Tris(perfluorophenyl)borane)

Type of Waste?

Solid Waste
(Gross chemical, contaminated items)

Solid

Liquid Waste
(Contaminated solvents)

Liquid

Contaminated Sharps

Sharps

Package in a labeled,
sealed container

Store in designated
hazardous waste area

Collect in a labeled,
compatible solvent waste container

Place in a designated
hazardous sharps container

Contact EHS for disposal

ALWAYS consult your
institution's EHS office and

local regulations.
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Click to download full resolution via product page

Caption: Decision workflow for Tris(perfluorophenyl)borane waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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